N-(2,3-dichlorophenyl)-2-(2,4-dimethylphenyl)acetamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C16H15Cl2NO/c1-10-6-7-12(11(2)8-10)9-15(20)19-14-5-3-4-13(17)16(14)18/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: PAQJOHWLFCPMJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CC(=O)NC2=C(C(=CC=C2)Cl)Cl)C
• Molecular Formula: C16H15Cl2NO
• Molecular Weight: 308.2 g/mol

Description

N-(2,3-dichlorophenyl)-2-(2,4-dimethylphenyl)acetamide, commonly known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of pain and inflammation. Diclofenac is a potent inhibitor of cyclooxygenase (COX), an enzyme responsible for the synthesis of prostaglandins, which are involved in the inflammatory response. Diclofenac has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Structural Analysis and Chemical Properties

• Studies have focused on the crystal structure and NMR spectral analysis of compounds related to N-(2,3-dichlorophenyl)-2-(2,4-dimethylphenyl)acetamide, revealing insights into the conformation, hydrogen bonding, and electronic properties of such molecules (Gowda & Gowda, 2007); (Gowda et al., 2009).
• Quantum chemical calculations have been employed to understand the conformation, vibrational spectroscopic, electronic, NBO, and thermodynamic properties of dichloro-N-(dichlorophenyl)acetamide derivatives, providing a basis for predicting reactivity and interactions with other molecules (Choudhary et al., 2014).

Pharmacological and Biochemical Applications

• Certain derivatives of N-(2,3-dichlorophenyl)-2-(2,4-dimethylphenyl)acetamide have been evaluated for their potential as nootropic agents, showing effects on learning and memory in animal models. These studies provide insights into the therapeutic potential of related compounds for cognitive enhancement (Sakurai et al., 1989).
• Research on the synthesis of related compounds, such as N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, indicates potential applications in developing new therapeutic agents, highlighting methodologies for efficient synthesis and purity control (Guillaume et al., 2003).

Material Science and Organic Chemistry

• Structural and property analysis of related amide compounds has been conducted, focusing on their use as potential pesticides. Such studies include the characterization of derivatives through X-ray powder diffraction, offering insights into their applications in agricultural chemistry (Olszewska et al., 2009); (Olszewska et al., 2011).